Cas no 1361589-01-6 (3,5-Bis(3,4,5-trichlorophenyl)pyridine-2-methanol)

• Product Name: 3,5-Bis(3,4,5-trichlorophenyl)pyridine-2-methanol
• CAS No: 1361589-01-6
• MF: C₁₈H₉Cl₆NO
• MW: 467.988158941269
• CID: 4968186
• Update Time: 2025-07-28

3,5-Bis(3,4,5-trichlorophenyl)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(3,4,5-trichlorophenyl)pyridine-2-methanol

• Inchi： 1S/C18H9Cl6NO/c19-12-2-8(3-13(20)17(12)23)10-1-11(16(7-26)25-6-10)9-4-14(21)18(24)15(22)5-9/h1-6,26H,7H2
• InChI Key： XEEGNEYQUQPZRN-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1C(CO)=NC=C(C2C=C(C(=C(C=2)Cl)Cl)Cl)C=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 447
• XLogP3: 7
• Topological Polar Surface Area: 33.1

Additional information on 3,5-Bis(3,4,5-trichlorophenyl)pyridine-2-methanol

3,5-Bis(3,4,5-trichlorophenyl)pyridine-2-methanol: A Comprehensive Overview

3,5-Bis(3,4,5-trichlorophenyl)pyridine-2-methanol (CAS No. 1361589-01-6) is a unique and structurally complex compound that has garnered significant attention in the fields of chemistry and pharmaceutical research. This compound is characterized by its distinctive pyridine core and the presence of trichlorophenyl substituents, which confer it with a range of interesting properties and potential applications.

The molecular structure of 3,5-Bis(3,4,5-trichlorophenyl)pyridine-2-methanol is composed of a central pyridine ring flanked by two 3,4,5-trichlorophenyl groups and a hydroxymethyl group at the 2-position. The presence of multiple chlorine atoms imparts significant electron-withdrawing effects, which can influence the compound's reactivity and stability. These structural features make it a valuable candidate for various chemical and biological studies.

Recent research has focused on the potential biological activities of 3,5-Bis(3,4,5-trichlorophenyl)pyridine-2-methanol. Studies have shown that this compound exhibits notable antioxidant properties, which can be attributed to its ability to scavenge free radicals. This property makes it a promising candidate for the development of novel antioxidants that could be used in pharmaceutical formulations or as dietary supplements.

In addition to its antioxidant activity, 3,5-Bis(3,4,5-trichlorophenyl)pyridine-2-methanol has been investigated for its potential anti-inflammatory effects. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it may have therapeutic potential in the treatment of inflammatory diseases.

The structural complexity of 3,5-Bis(3,4,5-trichlorophenyl)pyridine-2-methanol also makes it an interesting subject for synthetic chemistry research. Chemists have explored various synthetic routes to produce this compound efficiently and in high yields. One notable approach involves the use of transition-metal-catalyzed cross-coupling reactions to introduce the trichlorophenyl groups onto the pyridine ring. These synthetic methods not only enhance the accessibility of the compound but also provide insights into its reactivity and stability under different conditions.

In the context of pharmaceutical development, 3,5-Bis(3,4,5-trichlorophenyl)pyridine-2-methanol has been evaluated for its pharmacokinetic properties. Preliminary studies have shown that it has favorable solubility and permeability characteristics, which are essential for effective drug delivery. However, further research is needed to optimize its formulation and assess its safety profile in preclinical models.

The environmental impact of compounds like 3,5-Bis(3,4,5-trichlorophenyl)pyridine-2-methanol is another area of active investigation. Researchers are studying the biodegradability and ecotoxicity of this compound to ensure that its use does not pose significant environmental risks. Early findings suggest that it has a relatively low environmental impact when used in controlled settings.

In conclusion, 3,5-Bis(3,4,5-trichlorophenyl)pyridine-2-methanol (CAS No. 1361589-01-6) is a multifaceted compound with a range of potential applications in chemistry and pharmaceutical research. Its unique structural features and biological activities make it an intriguing subject for further study. As research continues to advance our understanding of this compound's properties and potential uses, it is likely to play an increasingly important role in various scientific disciplines.